Cas no 1261600-91-2 (4-(Difluoromethyl)quinolin-8-ol)

• Product Name: 4-(Difluoromethyl)quinolin-8-ol
• CAS No: 1261600-91-2
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 4822506
• Update Time: 2025-05-19

4-(Difluoromethyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)quinolin-8-ol
• 4-(Difluoromethyl)-8-hydroxyquinoline

• Inchi： 1S/C10H7F2NO/c11-10(12)7-4-5-13-9-6(7)2-1-3-8(9)14/h1-5,10,14H
• InChI Key： QWQQXNLXVZZVCS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C(=CC=CC=12)O)F

Computed Properties

• Exact Mass: 195.05
• Monoisotopic Mass: 195.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)quinolin-8-ol

Professional Introduction to 4-(Difluoromethyl)quinolin-8-ol (CAS No. 1261600-91-2)

4-(Difluoromethyl)quinolin-8-ol, a compound with the chemical identifier CAS No. 1261600-91-2, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring a quinoline core substituted with a difluoromethyl group at the 4-position and a hydroxyl group at the 8-position, has garnered considerable attention due to its unique structural and electronic properties. The introduction of fluorine atoms into the molecular framework not only enhances the metabolic stability of the compound but also modulates its binding interactions with biological targets, making it a promising candidate for drug discovery and development.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting diverse biological activities ranging from antimicrobial to anticancer effects. The presence of the difluoromethyl group in 4-(Difluoromethyl)quinolin-8-ol introduces additional electronic richness, enabling selective interactions with enzymes and receptors. This modification has been strategically employed to improve pharmacokinetic profiles, including enhanced lipophilicity and reduced susceptibility to enzymatic degradation. Such attributes are particularly valuable in the design of small-molecule inhibitors targeting key therapeutic pathways.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives for their potential applications in oncology. The hydroxyl group at the 8-position of 4-(Difluoromethyl)quinolin-8-ol provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has been exploited in the synthesis of analogs that exhibit improved efficacy and selectivity in preclinical models. For instance, studies have demonstrated that modifications at this position can fine-tune the compound's affinity for specific protein targets, thereby optimizing its therapeutic window.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance molecular recognition events. In the context of 4-(Difluoromethyl)quinolin-8-ol, the electron-withdrawing nature of the difluoromethyl group influences both steric and electronic properties, which can be leveraged to modulate receptor binding affinities. This has been particularly relevant in the development of kinase inhibitors, where precise control over interaction energies is critical for achieving high potency. The compound's ability to engage with biological targets in a tailored manner makes it an attractive scaffold for structure-based drug design.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. The efficient preparation of 4-(Difluoromethyl)quinolin-8-ol highlights the intersection of traditional organic synthesis with modern techniques such as transition-metal catalysis and flow chemistry. These innovations have not only streamlined production processes but also enabled access to complex derivatives that would be otherwise challenging to obtain. The scalability and reproducibility of these synthetic routes are essential for advancing preclinical studies and eventual clinical translation.

The biological activity of 4-(Difluoromethyl)quinolin-8-ol has been extensively evaluated in various cellular and animal models. Initial studies have revealed promising results in terms of inhibiting proliferation and inducing apoptosis in cancer cell lines. The compound's mechanism of action appears to involve interference with critical signaling pathways involved in tumor growth and survival. Additionally, its ability to cross cell membranes suggests potential for systemic delivery, which is a crucial factor in therapeutic applications.

Computational modeling has played an increasingly important role in understanding the interactions between 4-(Difluoromethyl)quinolin-8-ol and its biological targets. Molecular docking simulations have provided insights into how structural features such as the difluoromethyl group contribute to binding affinity and selectivity. These computational approaches complement experimental data by allowing rapid screening of virtual libraries and identification of key pharmacophores. Such integrative strategies are becoming indispensable in modern drug discovery pipelines.

The future prospects for 4-(Difluoromethyl)quinolin-8-ol are further illuminated by ongoing research into its pharmacological profile. Investigations are underway to assess its potential as an adjuvant therapy alongside existing treatments or as a monotherapy for specific indications. Preclinical toxicity studies are also being conducted to ensure safety margins for human trials. The compound's unique combination of structural features positions it as a versatile tool for exploring new therapeutic modalities.

In conclusion, 4-(Difluoromethyl)quinolin-8-ol (CAS No. 1261600-91-2) exemplifies how strategic molecular design can yield compounds with significant therapeutic potential. Its quinoline core, augmented by functional groups such as the hydroxyl and difluoromethyl substituents, offers a rich framework for further exploration. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make meaningful contributions to pharmaceutical science and patient care.